Cas no 1261483-24-2 (Ethyl 2-bromo-4-(bromomethyl)benzoate)
1261483-24-2 structure
Product Name:Ethyl 2-bromo-4-(bromomethyl)benzoate
CAS No:1261483-24-2
MF:C10H10Br2O2
MW:321.993201732636
CID:1089115
PubChem ID:73554264
Update Time:2025-04-20
Ethyl 2-bromo-4-(bromomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
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- Ethyl 2-bromo-4-(bromomethyl)benzoate
- 1261483-24-2
-
- Inchi: 1S/C10H10Br2O2/c1-2-14-10(13)8-4-3-7(6-11)5-9(8)12/h3-5H,2,6H2,1H3
- InChI Key: NIXDAMMDWZXSGV-UHFFFAOYSA-N
- SMILES: BrC1C=C(CBr)C=CC=1C(=O)OCC
Computed Properties
- Exact Mass: 321.90271g/mol
- Monoisotopic Mass: 319.90475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 197
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 26.3Ų
Ethyl 2-bromo-4-(bromomethyl)benzoate Related Literature
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
1261483-24-2 (Ethyl 2-bromo-4-(bromomethyl)benzoate) Related Products
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